Cas no 899947-50-3 (ethyl 2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetate)

• Product Name: ethyl 2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetate
• CAS No: 899947-50-3
• MF: C₁₄H₁₆N₄O₅
• MW: 320.300642967224
• CID: 5488912
• Update Time: 2025-05-21

ethyl 2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4,7,8-trimethyl-1,3-dioxopurino[8,7-b][1,3]oxazol-2-yl)acetate
• ethyl 2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetate

• Inchi： 1S/C14H16N4O5/c1-5-22-9(19)6-17-12(20)10-11(16(4)14(17)21)15-13-18(10)7(2)8(3)23-13/h5-6H2,1-4H3
• InChI Key： CKYIHYUDFWUFHI-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])[H])=C(C([H])([H])[H])N2C1=NC1=C2C(N(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])C(N1C([H])([H])[H])=O)=O

Additional information on ethyl 2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetate

Ethyl 2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo[3,2-g]purin-3-yl}acetate: A Comprehensive Overview

Ethyl 2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo[3,2-g]purin-3-yl}acetate is a compound with the CAS registry number 899947-50-3. This compound belongs to the class of organic molecules known as oxazolopurines. Oxazolopurines are a subclass of purine derivatives that have gained significant attention in recent years due to their potential applications in various fields of chemistry and pharmacology.

The structure of ethyl 2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo[3,2-g]purin-3-yl}acetate is characterized by a purine ring system fused with an oxazole ring. The purine moiety is a bicyclic structure consisting of a pyrimidine ring fused to an imidazole ring. In this compound, the purine system is modified with methyl groups at positions 6 and 7 and an acetate ester group at position 3. The presence of these substituents significantly influences the compound's chemical properties and biological activity.

Recent studies have highlighted the potential of oxazolopurine derivatives as inhibitors of certain enzymes and proteins involved in cellular signaling pathways. For instance, ethyl 2-{1,6,7-trimethyl} derivatives have been shown to exhibit inhibitory activity against kinases and other enzymes that play a role in cancer progression. These findings underscore the importance of further research into the biological effects of this compound and its analogs.

The synthesis of ethyl 2-{1,6,7-trimethyl}oxazolo[3,g]purin derivatives involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The optimization of these synthetic routes has been a focus of recent research efforts to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

In terms of applications, ethyl 2-{1,6,7-trimethyl} derivatives are being explored for their potential use in drug development. Their ability to modulate cellular pathways makes them promising candidates for therapeutic agents targeting diseases such as cancer and inflammatory disorders. Additionally, oxazolo[3,g]purin derivatives have shown potential in the field of diagnostics due to their fluorescence properties under certain conditions.

From an analytical standpoint, CAS No 899947-50-3 has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses provide detailed insights into the compound's molecular structure and stability under various conditions. Such information is crucial for understanding its behavior in different chemical environments and its suitability for large-scale production.

In conclusion, ethyl 2-{1,6,7-trimethyl}oxazolo[3,g]purin derivative represents a fascinating area of research with wide-ranging implications for chemistry and medicine. As research continues to uncover new insights into its properties and applications,this compound is poised to play a significant role in future scientific advancements.